![molecular formula C12H12N2O3S B6122170 5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one](/img/structure/B6122170.png)
5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one, also known as DMBT, is a synthetic compound that has attracted significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and materials science. DMBT is a thiazolidinone derivative that possesses a unique molecular structure, which makes it a promising candidate for drug development and other applications.
Mechanism of Action
The exact mechanism of action of 5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one is not fully understood, but it is believed to act through multiple pathways. In cancer cells, this compound has been shown to induce apoptosis (programmed cell death) and inhibit cell proliferation by suppressing the activity of certain enzymes and signaling pathways. In Alzheimer's disease, this compound has been shown to reduce the accumulation of amyloid-beta plaques in the brain, which are associated with the disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to decrease the expression of certain genes involved in cell proliferation and survival, while increasing the expression of genes involved in apoptosis. In animal models of Alzheimer's disease, this compound has been shown to improve cognitive function and reduce the accumulation of amyloid-beta plaques in the brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one is its unique molecular structure, which makes it a promising candidate for drug development and other applications. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.
Future Directions
There are numerous future directions for research on 5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one. In medicinal chemistry, further studies are needed to investigate the anticancer, antifungal, and antibacterial activities of this compound, as well as its potential as a treatment for other diseases. In pharmacology, future studies could explore the neuroprotective effects of this compound in more detail, as well as its potential as a treatment for other neurodegenerative diseases. In materials science, future research could focus on the development of novel polymers and other materials based on this compound.
Synthesis Methods
5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one can be synthesized through a multi-step process involving the condensation of 2,5-dimethoxybenzaldehyde with thiosemicarbazide, followed by cyclization and oxidation. The resulting product is a yellow crystalline powder that can be purified through recrystallization.
Scientific Research Applications
5-(2,5-dimethoxybenzylidene)-2-imino-1,3-thiazolidin-4-one has been the subject of numerous scientific studies due to its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial activities. In pharmacology, this compound has been studied for its potential as a neuroprotective agent and as a treatment for Alzheimer's disease. In materials science, this compound has been explored for its use as a corrosion inhibitor and as a building block for the synthesis of novel polymers.
properties
IUPAC Name |
(5E)-2-amino-5-[(2,5-dimethoxyphenyl)methylidene]-1,3-thiazol-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3S/c1-16-8-3-4-9(17-2)7(5-8)6-10-11(15)14-12(13)18-10/h3-6H,1-2H3,(H2,13,14,15)/b10-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUWPEHSJCOZCKU-UXBLZVDNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)C=C2C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC(=C(C=C1)OC)/C=C/2\C(=O)N=C(S2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
264.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.